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Cat. No.: B14723751
Get Quote
. J

This technical support center provides researchers, scientists, and professionals in drug
development with troubleshooting guidance and frequently asked questions concerning the
improvement of Copper Indium Gallium Selenide (CIGS) solar cell efficiency through sodium

(Na) doping.

Troubleshooting Guide

This guide addresses common issues encountered during the sodium doping process in CIGS
solar cell fabrication.
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Issue

Possible Cause

Recommended Solution

Low open-circuit voltage (Voc)
and fill factor (FF)

Insufficient sodium

incorporation.

Increase the amount of sodium
supplied. This can be achieved
by using a soda-lime glass
(SLG) substrate without a
diffusion barrier, increasing the
thickness of the NaF precursor
layer, or employing a post-
deposition treatment with NaF.
[1] It has been shown that Na
incorporation increases carrier
concentration, which can

improve the Voc.[2]

Non-uniform sodium

distribution.

Optimize the annealing
temperature and duration after
NaF deposition to ensure
uniform diffusion throughout
the CIGS layer.
Characterization with
techniques like Secondary lon
Mass Spectrometry (SIMS)

can verify Na distribution.[3]

Poor adhesion of the CIGS

layer, leading to flaking

Excessive sodium

concentration.

Reduce the thickness of the
NaF precursor layer. An
excessive amount of NaF can
lead to poor adhesion between
the CIGS and Molybdenum
(Mo) layers.[4][5]

Inconsistent device

performance across samples

Variation in sodium diffusion
from the SLG substrate.

The microstructure of the Mo
back contact can influence Na
diffusion. Controlling the
sputtering pressure during Mo
deposition can help achieve
more consistent Na diffusion.

[6] Alternatively, using a Na-
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free substrate with a dedicated
NaF layer provides more
precise control over the

sodium content.

Presence of impurities.

Ensure a clean deposition
environment. Impurities like
iron (Fe) from stainless-steel
substrates can be detrimental
to cell performance. A diffusion

barrier might be necessary.[3]

Low short-circuit current

density (Jsc)

High recombination rates at

grain boundaries.

Ensure adequate sodium is
present to passivate grain
boundary defects. Sodium has
been shown to reduce carrier
recombination at these
boundaries.[1][7]

Formation of undesirable

secondary phases.

Excessive sodium can lead to
the formation of Na-Se
compounds at the CIGS/Mo
interface, which can be
detrimental.[8] Optimize the
sodium concentration to avoid
this.

"Roll-over" in the J-V curve

Presence of an electronic

barrier.

This may be related to non-
optimal sodium distribution.[9]
Re-evaluate the sodium
doping strategy to ensure a

uniform profile.

Frequently Asked Questions (FAQs)

Q1: What are the primary benefits of sodium doping in CIGS solar cells?

Sodium incorporation into the CIGS absorber layer offers several key advantages that

contribute to higher solar cell efficiency:
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 Increased Carrier Concentration: Sodium doping increases the net hole concentration in the
CIGS layer, which leads to a higher open-circuit voltage (Voc) and fill factor (FF).[1][2][10]

e Grain Boundary Passivation: Sodium segregates at the grain boundaries, passivating donor-
like defects. This reduces charge carrier recombination at these interfaces, improving current
density and the fill factor.[6][7][11]

e Improved Crystallinity: Optimal sodium supply can lead to improved grain size and
crystallinity of the CIGS film.[12]

» Reduced Defect Density: Sodium has been shown to reduce the density of certain defects
within the CIGS bulk, leading to lower non-radiative recombination losses.[12][13]

Q2: How does sodium get incorporated into the CIGS layer?
There are several methods to introduce sodium into the CIGS absorber:

 Diffusion from Soda-Lime Glass (SLG) Substrate: This is a common method where sodium
naturally diffuses from the SLG substrate through the Molybdenum (Mo) back contact into
the CIGS layer during the high-temperature deposition process.[1]

e NaF Precursor Deposition: A thin layer of Sodium Fluoride (NaF) can be deposited on the Mo
back contact before the CIGS deposition.[1]

o NaF Post-Deposition Treatment (PDT): A thin layer of NaF is deposited on the CIGS
absorber layer after its growth, followed by an annealing step to facilitate diffusion.[1][13][14]

o Co-evaporation: Sodium compounds, such as NaF or Na2Se, can be co-evaporated along
with Copper, Indium, Gallium, and Selenium during the CIGS deposition.[15]

o Sodium-Doped Mo Target: Using a Mo target doped with sodium for sputtering the back
contact can also serve as a sodium source.[15]

Q3: What is the optimal amount of sodium for CIGS solar cells?

The optimal sodium concentration is a critical parameter and can vary depending on the CIGS
deposition process and other device parameters. While insufficient sodium leads to poor
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performance due to high defect densities, excessive sodium can also be detrimental.[5][12]
High concentrations can cause poor adhesion of the CIGS film and may lead to the formation
of undesirable secondary phases.[4][5] Therefore, the sodium supply must be carefully
optimized for a given fabrication process.

Q4: Can other alkali metals be used for doping CIGS solar cells?

Yes, other alkali metals like potassium (K), rubidium (Rb), and cesium (Cs) have also been
shown to improve CIGS solar cell performance, sometimes even surpassing the effects of
sodium.[2][16] Heavier alkali elements may lead to better passivation of grain boundaries.[16]

Experimental Protocols
Protocol 1: Sodium Doping via NaF Precursor Layer

This protocol describes the introduction of sodium using a NaF layer deposited prior to the
CIGS absorber growth.

o Substrate Preparation: Begin with a clean substrate, for instance, a soda-lime glass (SLG)
substrate with a Silicon Oxide (SiOx) diffusion barrier if precise control over sodium from the
glass is desired.[1]

o Back Contact Deposition: Deposit a Molybdenum (Mo) back contact layer onto the substrate
via DC magnetron sputtering. The pressure during sputtering can influence the Mo
microstructure and subsequent Na diffusion.[6]

» NaF Deposition: Deposit a thin layer of NaF onto the Mo back contact. The thickness of this
layer is critical and typically ranges from 5 to 15 nm.[1][4] This can be done via thermal
evaporation.

o CIGS Absorber Deposition: Deposit the Cu(ln,Ga)Se2 absorber layer on top of the NaF/Mo
stack using a co-evaporation or sputtering process at elevated temperatures (e.g., above
500°C). During this step, sodium will diffuse from the NaF layer into the growing CIGS film.[1]

» Device Completion: Proceed with the deposition of the buffer layer (e.g., CdS or ZnS),
transparent conducting oxide (TCO) window layer, and metal grids to complete the solar cell
device.[1]
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Protocol 2: Sodium Doping via NaF Post-Deposition
Treatment (PDT)

This protocol outlines the introduction of sodium after the CIGS absorber has been grown.

o Substrate and CIGS Deposition: Prepare the substrate and deposit the Mo back contact and
CIGS absorber layer as described in steps 1, 2, and 4 of Protocol 1. For this method, a
sodium-free substrate is often used to isolate the effects of the PDT.

o NaF Deposition: After the CIGS deposition and cooling of the sample, deposit a thin layer of
NaF onto the CIGS surface.

¢ Annealing: Anneal the sample in a controlled atmosphere (e.g., under a selenium
atmosphere) to facilitate the diffusion of sodium from the NaF layer into the CIGS absorber.
Annealing temperatures can range from 110 to 400°C.[13]

o Device Completion: After the annealing step, proceed with the deposition of the buffer layer,
TCO, and metal grids.

Quantitative Data Summary
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Sodium Doping
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Caption: Experimental workflow for sodium doping using a NaF precursor layer.
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Caption: Mechanism of CIGS solar cell efficiency improvement by sodium doping.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://lwww.benchchem.com/product/b14723751/docs#technical-support-center-enhancing-
cigs-solar-cell-efficiency-via-sodium-doping]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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